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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oxine-copper

CAS No.: 13014-03-4

Cat. No.: S1797423

Frequently Asked Questions (FAQS)

¢ Q1: What are the critical storage conditions for oxine-copper?

o A: Store oxine-copper in a cool, dry, and well-ventilated place in a tightly closed container
[1]. For extended storage of standard substances or prepared samples, a temperature of -20°C
is recommended, as this was the condition used in a residue dissipation study to preserve
sample integrity [2]. Another source suggests a general storage temperature of 0-6°C [3] [4].

¢ Q2: What are the key safety precautions for handling oxine-copper?

o A: The safety data sheet indicates that oxine-copper can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335) [1]. Personal
protective equipment including gloves, eye protection, and a dust mask (type N95/US or
P1/EN 143) is advised to avoid breathing dust [1] [3]. Provide appropriate exhaust ventilation in
areas where dust is formed [1].

¢ Q3: How stable is oxine-copper, and what are its degradation products?

o A: Oxine-copper is noted to be stable under recommended storage conditions [1]. Its
degradation temperature is reported at 270°C [2]. Under fire conditions or when heated to

decomposition, it can emit hazardous fumes including copper oxides and nitrogen oxides
(NOx) [1].

¢ Q4: What is the environmental fate of oxine-copper?
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o A: It has a low water solubility (0.07 mg/L at 20°C and pH 7) and a low calculated log P (2.46),
suggesting low mobility in soil [5]. Its half-life in crops is relatively short; for instance, studies
show a half-life of 1.77-2.11 days in cucumber and 3.57-4.68 days in watermelon [2].

Oxine-Copper Properties & Stability Data

The table below consolidates key physicochemical and stability data from the search results for easy

reference.

Property Value / Description Source
Melting Point /| Decomposition 240 °C (dec.) / 270 °C [3][4], [2]
Storage Temperature (General) Cool place; 0-6°C [1], [3] [4]
Storage Temperature (Sample Preservation) -20°C [2]
Water Solubility (at pH 7) 0.07 mg/L (Low) [5]
Octanol-Water Partition Coefficient (log P) 2.46 (Low) [5]
Half-life in Cucumber 1.77 - 2.11 days [2]
Half-life in Watermelon 3.57 - 4.68 days [2]

GHS Hazard Statements H315, H319, H335 [1]

Experimental Protocol: Residue Analysis in Crops

The following workflow is adapted from a 2024 study that established a sensitive method for analyzing

oxine-copper residues in cucumber and watermelon using QUEChERS and UPLC-MS/MS [2].
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Weigh 10 £ 0.005 g of
homogenized sample

Add 20 mL Acetonitrile
and Centrifuge (2500 rpm, 3 min)

'

Add 3 g NaCl & 2 g MgSOa4
Shake & Centrifuge

QuEChERS Clean-up:

Take 1.5 mL supernatant
+ PSA & MgS0a4

Shake (2500 rpm, 5 min)
& Centrifuge (10,000 rpm, 2 min)
Dilute supernatant
5x with acetonitrile

Filter through
0.22 pm organic filter

UPLC-MS/MS Analysis

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1797423?utm_src=pdf-body-img
https://www.smolecule.com/products/s1797423?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Key Method Validation Parameters from the Study [2]:

Linearity: R2 > 0.9980

Limit of Quantification (LOQ): < 0.01 mg/kg
Recoveries: 75.5% - 95.8%

Precision (Relative Standard Deviation): 2.27% - 8.26%

Guidance for Further Research
The search results indicate that detailed, experimentally-observed instability events (e.g., specific
degradation products in storage) are not extensively documented in the public domain.

¢ Consult Manufacturer SDS: For the most precise handling and stability data, always refer to the
Safety Data Sheet provided by your specific supplier of oxine-copper.

e Experimental Monitoring: Given the lack of extensive public troubleshooting data, establishing in-
house stability-indicating methods (like the UPLC-MS/MS protocol summarized above) is crucial for
monitoring the integrity of oxine-copper in your specific experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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